6-mercaptoriboflavin
6-mercaptoriboflavin
Brand Name:
Vulcanchem
CAS No.:
101760-88-7
VCID:
VC0018135
InChI:
InChI=1S/C17H20N4O6S/c1-6-3-8-11(14(28)7(6)2)18-12-15(19-17(27)20-16(12)26)21(8)4-9(23)13(25)10(24)5-22/h3,9-10,13,22-25H,4-5H2,1-2H3,(H2,19,20,26,27)
SMILES:
CC1=C(C(=S)C2=NC3=C(NC(=O)NC3=O)N(C2=C1)CC(C(C(CO)O)O)O)C
Molecular Formula:
C17H20N4O6S
Molecular Weight:
408.4 g/mol
6-mercaptoriboflavin
CAS No.: 101760-88-7
Main Products
VCID: VC0018135
Molecular Formula: C17H20N4O6S
Molecular Weight: 408.4 g/mol
CAS No. | 101760-88-7 |
---|---|
Product Name | 6-mercaptoriboflavin |
Molecular Formula | C17H20N4O6S |
Molecular Weight | 408.4 g/mol |
IUPAC Name | 7,8-dimethyl-6-sulfanylidene-10-(2,3,4,5-tetrahydroxypentyl)-1H-benzo[g]pteridine-2,4-dione |
Standard InChI | InChI=1S/C17H20N4O6S/c1-6-3-8-11(14(28)7(6)2)18-12-15(19-17(27)20-16(12)26)21(8)4-9(23)13(25)10(24)5-22/h3,9-10,13,22-25H,4-5H2,1-2H3,(H2,19,20,26,27) |
Standard InChIKey | XWPMQSWESYKPEA-UHFFFAOYSA-N |
SMILES | CC1=C(C(=S)C2=NC3=C(NC(=O)NC3=O)N(C2=C1)CC(C(C(CO)O)O)O)C |
Canonical SMILES | CC1=C(C(=S)C2=NC3=C(NC(=O)NC3=O)N(C2=C1)CC(C(C(CO)O)O)O)C |
Synonyms | 6-mercaptoriboflavin |
PubChem Compound | 3035859 |
Last Modified | Nov 11 2021 |
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